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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic susceptibility of

chromium potassium alum (KCr(SO₄)₂·12H₂O). It delves into the theoretical underpinnings of

its paramagnetic behavior, details experimental protocols for its measurement, and presents

relevant quantitative data. This document is intended to serve as a valuable resource for

researchers and professionals in the fields of chemistry, physics, and materials science.

Introduction to Chromium Potassium Alum and its
Magnetic Properties
Chromium potassium alum, a hydrated double salt, crystallizes in a regular octahedral

structure.[1] It is well-known for its distinct paramagnetic properties, which arise from the

presence of the chromium(III) ion (Cr³⁺). This paramagnetism makes it a material of interest in

various applications, including low-temperature physics, where it is used in adiabatic

demagnetization refrigerators to achieve extremely low temperatures. The magnetic behavior

of chromium potassium alum is predominantly governed by the unpaired electrons of the Cr³⁺

ion and can be effectively described by the Curie-Weiss law over a range of temperatures.

Theoretical Framework
The magnetic properties of chromium potassium alum are a direct consequence of the

electronic structure of the central chromium(III) ion within its coordination environment. Two key
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theories provide a robust framework for understanding its paramagnetism: Crystal Field Theory

and the Curie-Weiss Law.

Crystal Field Theory and the Paramagnetism of the Cr³⁺
Ion
Crystal Field Theory (CFT) offers a model to explain the magnetic properties and colors of

transition metal complexes. According to CFT, the interaction between the central metal ion and

the surrounding ligands is primarily electrostatic. In chromium potassium alum, the Cr³⁺ ion is

octahedrally coordinated by six water molecules. This arrangement causes the five degenerate

d-orbitals of the chromium ion to split into two distinct energy levels: a lower-energy triply

degenerate set (t₂g) and a higher-energy doubly degenerate set (eg).

The Cr³⁺ ion has a d³ electron configuration. Following Hund's rule, the three d-electrons will

occupy the lower energy t₂g orbitals with parallel spins. This results in three unpaired electrons,

which are the source of the compound's paramagnetism. The presence of these unpaired

electrons gives the Cr³⁺ ion a net magnetic moment, causing the material to be attracted to an

external magnetic field.

Figure 1: d-orbital splitting in an octahedral field.

The Curie-Weiss Law
The magnetic susceptibility (χ) of a paramagnetic material is a measure of how strongly it

becomes magnetized in an external magnetic field. For many paramagnetic materials, including

chromium potassium alum, the temperature dependence of the magnetic susceptibility can be

described by the Curie-Weiss law:

χ = C / (T - θ)

where:

χ is the magnetic susceptibility.

C is the material-specific Curie constant.

T is the absolute temperature in Kelvin.
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θ is the Weiss constant, which accounts for intermolecular interactions.

For an ideal paramagnetic substance with no magnetic interactions, θ is zero, and the equation

simplifies to the Curie Law. In practice, chromium potassium alum follows the Curie law very

closely at temperatures above a few Kelvin.

Quantitative Data
While a comprehensive experimental dataset of magnetic susceptibility for chromium

potassium alum across a wide temperature range is not readily available in a single public

source, the magnetic behavior can be accurately predicted using the Curie-Weiss law.

Curie Constant
The Curie constant for chromium potassium alum has been reported to be approximately 45.8

x 10⁻⁶ K·m³/kg.

Calculated Magnetic Susceptibility
Using the Curie Law (assuming θ ≈ 0 K for simplicity at temperatures significantly above its

Curie point of ~0.011 K), the mass magnetic susceptibility (χ) at various temperatures can be

calculated. The following table presents these calculated values.

Temperature (K)
Calculated Mass Magnetic Susceptibility
(m³/kg)

77 (Liquid Nitrogen) 5.95 x 10⁻⁷

100 4.58 x 10⁻⁷

150 3.05 x 10⁻⁷

200 2.29 x 10⁻⁷

250 1.83 x 10⁻⁷

298 (Room Temp.) 1.54 x 10⁻⁷

Note: These values are calculated based on the Curie Law and the provided Curie constant.

Experimental values may vary slightly due to factors such as sample purity and intermolecular
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interactions.

Experimental Protocols for Measuring Magnetic
Susceptibility
The magnetic susceptibility of powdered solids like chromium potassium alum can be

determined using several experimental techniques. The Gouy and Faraday methods are two

classical and widely used techniques.

The Gouy Method
The Gouy method involves measuring the apparent change in mass of a sample when it is

placed in a magnetic field. A long, cylindrical sample is suspended from a balance so that one

end is in a region of high magnetic field strength and the other end is in a region of negligible

field strength.
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CrK(SO₄)₂·12H₂O sample

Pack sample uniformly
into a Gouy tube

Weigh the sample in air
(no magnetic field)

Suspend Gouy tube
in the electromagnet

Apply a known
magnetic field

Weigh the sample
in the magnetic field

Calculate magnetic
susceptibility

End

Click to download full resolution via product page

Figure 2: Workflow for the Gouy method.
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Sample Preparation: The chromium potassium alum sample should be a fine, homogeneous

powder to ensure uniform packing in the Gouy tube.

Gouy Tube and Balance Setup: A cylindrical glass tube (Gouy tube) of a known length and

cross-sectional area is used. The tube is suspended from a sensitive analytical balance.

Initial Measurement (without magnetic field): The mass of the empty Gouy tube is recorded.

The tube is then filled with the powdered sample to a specific height and weighed again to

determine the mass of the sample.

Measurement with Magnetic Field: The Gouy tube containing the sample is suspended

between the poles of an electromagnet such that the bottom of the sample is in the region of

maximum and uniform magnetic field, while the top is in a region of near-zero field. The

apparent mass of the sample is measured with the magnetic field turned on.

Calculation: The change in mass (Δm) is used to calculate the volume susceptibility (κ) and

subsequently the mass susceptibility (χ). The force (F) experienced by the sample is given

by F = gΔm, where g is the acceleration due to gravity. The volume susceptibility is then

calculated using the equation: F = ½κAH², where A is the cross-sectional area of the sample

and H is the magnetic field strength. The mass susceptibility is obtained by dividing the

volume susceptibility by the density of the sample.

The Faraday Method
The Faraday method is another force-based technique for measuring magnetic susceptibility. It

is generally more sensitive than the Gouy method and requires a smaller amount of sample. In

this method, the sample is placed in a region where the magnetic field is non-uniform, and the

force experienced by the sample is proportional to the product of the magnetic field and its

gradient. The pole pieces of the magnet are specially shaped to create a region where this

product is constant.
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sample holder (e.g., quartz bucket)

Suspend the sample holder from
a microbalance in the apparatus

Position the sample in the region of
constant field gradient
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magnetic field

Measure the force (or apparent mass)
with the magnetic field

Calculate magnetic
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Figure 3: Workflow for the Faraday method.
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Sample Preparation: A small amount of finely powdered chromium potassium alum is

required.

Apparatus Setup: The Faraday balance consists of a sensitive microbalance, an

electromagnet with specially shaped pole pieces, and a sample holder (often a small quartz

bucket). The setup is often enclosed in a vacuum-tight chamber to allow for temperature

control and to minimize disturbances.

Calibration: The instrument is calibrated using a standard substance with a known magnetic

susceptibility.

Measurement: The sample is placed in the holder and positioned in the region of the

magnetic field where the product of the field and its gradient is constant. The force on the

sample is measured with and without the magnetic field.

Calculation: The mass susceptibility (χ) is directly proportional to the force (F) experienced

by the sample and inversely proportional to the mass (m) of the sample: F = χ * m * H *

(dH/dz), where H is the magnetic field strength and dH/dz is the field gradient. Since the

force is measured and the other parameters are known from calibration, the mass

susceptibility of the sample can be determined.

Conclusion
The magnetic susceptibility of chromium potassium alum is a well-characterized property

rooted in the electronic structure of the Cr³⁺ ion, as explained by Crystal Field Theory. Its

paramagnetic behavior follows the Curie-Weiss law, making it a predictable and useful material

in scientific applications. The experimental determination of its magnetic susceptibility can be

reliably performed using established techniques such as the Gouy and Faraday methods,

providing valuable data for researchers and professionals in various scientific and industrial

fields. This guide has provided the theoretical background, quantitative data (calculated), and

detailed experimental protocols to facilitate a comprehensive understanding and practical

application of the magnetic properties of this important compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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